![molecular formula C14H19N5O2 B4418354 1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine](/img/structure/B4418354.png)
1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine
Overview
Description
1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine is a chemical compound that belongs to the tetrazole class of compounds. It has gained significant attention in recent years due to its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, cancer, and diabetes.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of inflammatory enzymes and cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cancer cell proliferation. Additionally, it has been shown to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.
Advantages and Limitations for Lab Experiments
One advantage of using 1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine in lab experiments is its potency and specificity. It has been shown to have high selectivity for certain enzymes and signaling pathways, which makes it a useful tool for studying these pathways. However, one limitation is its potential toxicity. It is important to use caution when handling this compound and to follow appropriate safety protocols.
Future Directions
There are several future directions for research on 1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine. One area of interest is its potential use as a drug delivery system. Researchers are exploring ways to use this compound to deliver drugs to specific cells or tissues in the body. Another area of interest is its potential use as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, researchers are studying ways to improve the synthesis method of this compound to make it more efficient and cost-effective.
Scientific Research Applications
1-allyl-N-(3-ethoxy-4-methoxybenzyl)-1H-tetrazol-5-amine has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use as a drug delivery system.
properties
IUPAC Name |
N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-prop-2-enyltetrazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O2/c1-4-8-19-14(16-17-18-19)15-10-11-6-7-12(20-3)13(9-11)21-5-2/h4,6-7,9H,1,5,8,10H2,2-3H3,(H,15,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUHADKMBTUUWFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC2=NN=NN2CC=C)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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